N-(4-ethoxyphenyl)-2-((1-(furan-2-ylmethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[1-(furan-2-ylmethyl)-2-oxo-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H25N3O4S/c1-2-29-17-11-9-16(10-12-17)24-21(27)15-31-22-19-7-3-4-8-20(19)26(23(28)25-22)14-18-6-5-13-30-18/h5-6,9-13H,2-4,7-8,14-15H2,1H3,(H,24,27)
• InChI Key: MUWRAWMLHTYFDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCCC3)CC4=CC=CO4
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol

Description

N-(4-ethoxyphenyl)-2-((1-(furan-2-ylmethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H25N3O4S and its molecular weight is 439.53. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-((1-(furan-2-ylmethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-((1-(furan-2-ylmethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antituberculosis Activity

A study by Bai et al. (2011) explored the synthesis and in vitro anti-tuberculosis activity of N-(furan-2-ylmethyl)-N-(phenyl(quinolin-3-yl)methyl) acetamide derivatives, which are structurally related to the compound . The research involved a one-pot synthesis and characterization of these compounds using various techniques, such as X-ray diffraction and spectroscopic methods. The synthesized compounds exhibited promising anti-tuberculosis activities, indicating their potential in treating tuberculosis infections Bai et al., 2011.

Anti-inflammatory and Analgesic Properties

Rajasekaran, Rajamanickam, and Darlinquine (2011) synthesized a series of 3-substituted-2-thioxoquinazolin-4(3H)-one derivatives, which bear a resemblance to the compound . The study assessed their anti-inflammatory and analgesic properties. Among the synthesized compounds, several showed significant anti-inflammatory activity, and some exhibited notable analgesic properties Rajasekaran et al., 2011.

Synthesis and Pharmacological Studies

Another study by Alagarsamy et al. (2015) focused on the synthesis of novel 2-(substituted)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamides. These compounds were tested for their analgesic, anti-inflammatory, and ulcerogenic index activities. The findings suggested that some of these compounds, including the one structurally similar to the compound , showed potent analgesic and anti-inflammatory activities Alagarsamy et al., 2015.

Enzyme Inhibition and Molecular Docking Studies

A study conducted by Riaz et al. (2020) involved the synthesis of N-aryl/aralkyl derivatives of 2-(4-ethyl-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-ylthio)acetamide. These compounds were evaluated for their enzyme inhibitory potentials against various enzymes like acetylcholinesterase and butyrylcholinesterase. The molecular docking studies supported the findings, indicating the potential of these compounds in enzyme inhibition Riaz et al., 2020.